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Compound of Interest

Compound Name: 1-(4-Decylphenyl)ethanone

CAS No.: 37593-06-9

Cat. No.: B1596066

Get Quote

Understanding the "why" is crucial for fostering a robust safety culture. 1-(4-
Decylphenyl)ethanone possesses a chemical structure—a long alkyl (decyl) chain attached to

a phenyl ethanone group—that suggests several potential hazards. Aromatic ketones can act

as skin, eye, and respiratory irritants.[1] Furthermore, similar compounds are classified as

combustible liquids, meaning they can ignite when exposed to a heat source.[2] The long alkyl

chain also implies low water solubility, suggesting that improper disposal could lead to

persistent environmental contamination.

Therefore, the core directive is to treat 1-(4-Decylphenyl)ethanone as a regulated hazardous

waste. Under no circumstances should it be disposed of down the drain or in standard

municipal trash.[3][4] Such actions can lead to environmental damage and place personnel at

risk.[5]

Quantitative Data Summary
While specific experimental data for 1-(4-Decylphenyl)ethanone is limited, the table below

includes information for a structurally related compound, 1-(4-Ethylphenyl)ethanone, to provide

a contextual understanding of potential hazards.
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Property
Value for 1-(4-
Ethylphenyl)ethanone

Source

CAS Number 937-30-4 [6]

GHS Hazard Statement H227: Combustible liquid [2]

NFPA Health Hazard
1: Can cause significant

irritation
[2]

NFPA Fire Hazard
2: Must be moderately heated

before ignition
[2]

NFPA Reactivity 0: Normally stable [2]

Disposal Precaution

P501: Dispose of

contents/container to an

approved waste disposal plant

[2]

Step-by-Step Disposal Protocol
This protocol is designed to be a self-validating system, ensuring that each step logically

follows from a safety and compliance perspective.

Step 1: Personal Protective Equipment (PPE)
Before handling the chemical for disposal, ensure you are wearing the appropriate PPE. The

principle here is to create a barrier between you and the potential hazard.

Eye Protection: Wear chemical safety goggles or a face shield approved under government

standards such as OSHA's 29 CFR 1910.133 or European Standard EN166.[7][8]

Hand Protection: Use chemically resistant gloves. Inspect them for any signs of degradation

or perforation before use.

Body Protection: A lab coat or other protective clothing is mandatory to prevent skin contact.

[7]

Step 2: Waste Segregation and Collection
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The primary causality for waste segregation is the prevention of unintended and potentially

dangerous chemical reactions.[9]

Designate a Container: Use a dedicated, chemically compatible, and sealable container for

collecting 1-(4-Decylphenyl)ethanone waste. Plastic containers are often preferred for their

durability.[10]

Collect Waste:

Unused Product: Collect any pure, unused 1-(4-Decylphenyl)ethanone directly into the

designated hazardous waste container.

Contaminated Materials: Any items contaminated with the chemical, such as pipette tips,

gloves, or absorbent pads used for spills, must also be placed in the hazardous waste

container.[11]

Do Not Mix: Never mix this waste stream with other chemical wastes unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) department.[9] Keep

solids and liquids in separate waste containers.[9]

Step 3: Container Labeling
Clear and accurate labeling is a critical control for preventing accidental misuse and ensuring

proper handling by waste management personnel.[3] The container must be clearly labeled

with:

The words "Hazardous Waste"

The full chemical name: "1-(4-Decylphenyl)ethanone"

A clear description of the associated hazards (e.g., "Combustible," "Irritant")

The accumulation start date

Step 4: Storage
Proper storage minimizes risks of spills, fires, and exposure.
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Designated Area: Store the sealed waste container in a designated Satellite Accumulation

Area within or near the laboratory.[10]

Safe Conditions: The storage area should be cool, dry, and well-ventilated, away from heat

sources, open flames, or sparks.[2][3]

Secure Containment: Ensure the container is tightly sealed to prevent the release of vapors

and is stored in a location with secondary containment (like a spill tray) to manage potential

leaks.[3][9]

Step 5: Final Disposal Pathway
The final disposal must be handled by trained professionals in compliance with all regulations.

Contact EHS: Arrange for the collection of the hazardous waste through your institution's

EHS department or a licensed hazardous waste disposal contractor.[10]

Documentation: Follow all institutional procedures for waste handover, which may include

completing a manifest or tracking form. This is part of the "cradle-to-grave" management

approach required by regulations like the Resource Conservation and Recovery Act (RCRA).

[12]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of 1-(4-Decylphenyl)ethanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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